(2S)-2-Ethoxy-3-[4-[2-[4-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]ethoxy]phenyl]propanoic acid

• CAS No.: 251454-45-2
• Product Name: (2S)-2-Ethoxy-3-[4-[2-[4-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]ethoxy]phenyl]propanoic acid
• Molecular Formula: C24H31NO6
• Molecular Weight: 429.5 g/mol
• IUPAC Name: (2S)-2-ethoxy-3-[4-[2-[4-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]ethoxy]phenyl]propanoic acid
• Standard InChI: InChI=1S/C24H31NO6/c1-5-29-21(22(26)27)16-18-8-12-20(13-9-18)30-15-14-17-6-10-19(11-7-17)25-23(28)31-24(2,3)4/h6-13,21H,5,14-16H2,1-4H3,(H,25,28)(H,26,27)/t21-/m0/s1
• Standard InChIKey: QNDFBOXBUCDYNZ-NRFANRHFSA-N
• Isomeric SMILES: CCO[C@@H](CC1=CC=C(C=C1)OCCC2=CC=C(C=C2)NC(=O)OC(C)(C)C)C(=O)O
• SMILES: CCOC(CC1=CC=C(C=C1)OCCC2=CC=C(C=C2)NC(=O)OC(C)(C)C)C(=O)O
• Canonical SMILES: CCOC(CC1=CC=C(C=C1)OCCC2=CC=C(C=C2)NC(=O)OC(C)(C)C)C(=O)O
• Appearance: Solid powder
• Description: ARH-049020, also known as X-334, is a peroxisome proliferator-activated receptor (PPAR) agonist potentially for the treatment of insulin resistance and type 2 diabetes.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: ARH-049020; ARH049020; ARH 049020; X-334; X 334; X334
• Reference: 1: Edgley AJ, Thalén PG, Dahllöf B, Lanne B, Ljung B, Oakes ND. PPARgamma agonist induced cardiac enlargement is associated with reduced fatty acid and increased glucose utilization in myocardium of Wistar rats. Eur J Pharmacol. 2006 May 24;538(1-3):195-206. PubMed PMID: 16674938.
• PubChem Compound: 9910505
• Last Modified: Nov 11 2021